Cas no 145818-28-6 (4-tert-butyl-2-hydroxybenzonitrile)

• Product Name: 4-tert-butyl-2-hydroxybenzonitrile
• CAS No: 145818-28-6
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• MDL: MFCD09263968
• CID: 835670
• PubChem ID: 14954837
• Update Time: 2025-04-19

4-tert-butyl-2-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(tert-Butyl)-2-hydroxybenzonitrile
• 4-tert-butyl-2-hydroxybenzonitrile
• Benzonitrile, 4-(1,1-dimethylethyl)-2-hydroxy-
• CS-0005806
• QTLNIYPZXDQTKS-UHFFFAOYSA-N
• C90404
• SCHEMBL4231231
• AB50288
• DB-367981
• AKOS006330132
• 145818-28-6
• DTXSID00566030
• MFCD09263968
• 4-t-Butyl-2-hydroxybenzonitrile
• 4-(t-Butyl)-2-hydroxybenzonitrile

• MDL： MFCD09263968
• Inchi： 1S/C11H13NO/c1-11(2,3)9-5-4-8(7-12)10(13)6-9/h4-6,13H,1-3H3
• InChI Key： QTLNIYPZXDQTKS-UHFFFAOYSA-N
• SMILES： OC1=C(C#N)C=CC(=C1)C(C)(C)C

Computed Properties

• Exact Mass: 175.09979
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 44Ų

Experimental Properties

• Density: 1.07±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.21 g/l) (25 º C),
• PSA: 44.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes